Cas no 88683-57-2 (3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)sulfanyl]propanenitrile)

• Product Name: 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)sulfanyl]propanenitrile
• CAS No: 88683-57-2
• MF: C₁₁H₈N₂O₂S
• MW: 232.258420944214
• CID: 709976
• PubChem ID: 4067398
• Update Time: 2025-04-19

3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)sulfanyl]propanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)thio]-
• 3-(1,3-dioxoisoindol-2-yl)sulfanylpropanenitrile
• N-(2-cyanoethylmercapto)phthalimide
• N-[(2-cyanoethyl)sulfanyl]phthalimide
• N-[(2-Cyanoethyl)thio]phthalimide
• Propanenitrile,3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)thio]
• S-(2-cyanoethyl)phthalimide
• 3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)sulfanyl]propanenitrile
• N-[(2-Cyanoethyl)thio]phthalimide, 98%
• Z2049888573
• MVZDBGUIRMGSOY-UHFFFAOYSA-N
• N-((2-Cyanoethyl)thio)phthalimide 98
• 3-((1,3-Dioxoisoindolin-2-yl)thio)propanenitrile
• 1H-Isoindole-1,3(2H)-dione, 2-[(2-cyanoethyl)thio]-
• 88683-57-2
• FD10702
• A901942
• CS-0054290
• EN300-11737721
• DTXSID00398974
• SCHEMBL919534
• DB-182504

• MDL： MFCD01863529
• Inchi： 1S/C11H8N2O2S/c12-6-3-7-16-13-10(14)8-4-1-2-5-9(8)11(13)15/h1-2,4-5H,3,7H2
• InChI Key： MVZDBGUIRMGSOY-UHFFFAOYSA-N
• SMILES： S(CCC#N)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 232.03100
• Monoisotopic Mass: 232.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Melting Point: 156-160 °C(lit.)
• Boiling Point: 454.1℃ at 760 mmHg
• PSA: 86.47000
• LogP: 1.78238

3-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)sulfanyl]propanenitrile Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38